Cas no 20721-17-9 (5-methyl-1H-pyrazin-2-one)

5-Methyl-1H-pyrazin-2-one is a heterocyclic organic compound featuring a pyrazinone core with a methyl substituent at the 5-position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its pyrazinone scaffold is particularly useful for constructing biologically active molecules, including potential antimicrobial and antiviral agents. The compound’s stability under standard conditions and compatibility with diverse reaction conditions enhance its utility in organic synthesis. Additionally, its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and industrial processes. The compound is typically handled under controlled conditions to maintain its integrity.
5-methyl-1H-pyrazin-2-one structure
5-methyl-1H-pyrazin-2-one structure
Product Name:5-methyl-1H-pyrazin-2-one
CAS No:20721-17-9
MF:C5H6N2O
MW:110.11394071579
MDL:MFCD19216543
CID:259220
PubChem ID:88668
Update Time:2025-11-02

5-methyl-1H-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-methylpyrazine
    • 5-Methyl-2(1H)-pyrazinone
    • 5-Methylpyrazin-2(1H)-one
    • 2(1H)-Pyrazinone,5-methyl-
    • 5-methyl-1H-pyrazin-2-one
    • 5-Methyl-1H-pyrazin-2-on
    • 5-Methyl-2-oxo-1,2-dihydro-pyrazin
    • 5-methylpyrazin-2-ol
    • Pyrazine,2-hydroxy-5-methyl
    • Pyrazinol,5-methyl
    • 2(1H)-Pyrazinone, 5-methyl-
    • 5-Methyl-2(1H)-pyrazone
    • Pyrazinol, 5-methyl-
    • Pyrazine, 2-hydroxy-5-methyl-
    • EX039G48ZE
    • 5-methyl-1,2-dihydropyrazin-2-one
    • 5-methylpyrazinol
    • 5-methyl-pyrazinone
    • NSC143658
    • 5-hydroxy-2-methylpyrazine
    • Pyrazinol, 5-methyl- (8CI)
    • Q27277402
    • FT-0650138
    • BCP16191
    • NSC 143658
    • W-206547
    • 20721-17-9
    • NSC-143658
    • AKOS015856433
    • EN300-86098
    • SCHEMBL752334
    • CS-W008795
    • AM84718
    • MFCD19216543
    • GS-5795
    • AKOS006349280
    • SY027652
    • A814833
    • 3,4-DIHYDRO-6-METHYL-3-OXOPYRAZINE
    • 5-METHYL-2-PYRAZINOL
    • DTXSID70174787
    • UNII-EX039G48ZE
    • Pyrazinol, 5-methyl-(8CI)
    • DTXCID7097278
    • DB-002456
    • 2(1H)-Pyrazinone, 5-methyl-(9CI)
    • MDL： MFCD19216543
    • Inchi： 1S/C5H6N2O/c1-4-2-7-5(8)3-6-4/h2-3H,1H3,(H,7,8)
    • InChI Key： MJJNWPBBFIRYCW-UHFFFAOYSA-N
    • SMILES： O=C1C=NC(C)=CN1

Computed Properties

  • Exact Mass: 110.04800
  • Monoisotopic Mass: 110.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: -0.3

Experimental Properties

  • PSA: 46.01000
  • LogP: 0.49060

5-methyl-1H-pyrazin-2-one Security Information

5-methyl-1H-pyrazin-2-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1H-pyrazin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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5-Methylpyrazin-2(1H)-one
 20721-17-9 95%+
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Chemenu
CM120391-5g
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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Fluorochem
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 ￡27.00 2022-03-01
Fluorochem
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Fluorochem
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 ￡187.00 2022-03-01
Fluorochem
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 ￡334.00 2022-03-01
Alichem
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 20721-17-9 98%
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 $357.36 2023-09-02
Alichem
A099000158-10g
5-Hydroxy-2-methylpyrazine
 20721-17-9 98%
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 $637.63 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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5-methyl-1H-pyrazin-2-one
 20721-17-9 95+%
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 4469.0CNY 2021-07-13

5-methyl-1H-pyrazin-2-one Production Method

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